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Compound of Interest

Compound Name: 3,4-Dimethylthiophene

Cat. No.: B1217622 Get Quote

Abstract: This technical guide provides a comprehensive overview of 3,4-Dimethylthiophene
(CAS No. 632-15-5), a heterocyclic organic compound utilized as a flavoring agent in the food

industry. The document details its physicochemical properties, sensory profile, synthesis

methodologies, and analytical protocols. It is intended for researchers, scientists, and

professionals in the fields of food science and drug development. Key data is presented in

structured tables for clarity, and experimental workflows are illustrated using diagrams to

facilitate understanding. The guide also covers the regulatory status and safety assessments of

3,4-Dimethylthiophene, confirming its acceptance for use in food products.

Introduction
3,4-Dimethylthiophene is a sulfur-containing aromatic compound with the chemical formula

C₆H₈S.[1][2] It is recognized for its potent savory, roasted onion aroma, which makes it a

valuable component in the formulation of various food flavorings.[1][2][3] Naturally occurring,

3,4-Dimethylthiophene has been identified in plants such as the garden onion (Allium cepa)

and Azadirachta indica.[1][4][5] In the flavor industry, it is used as an additive to impart or

enhance baked onion notes in processed foods.[1][6] The Joint FAO/WHO Expert Committee

on Food Additives (JECFA) and the Flavor and Extract Manufacturers Association (FEMA) have

evaluated its safety, designating it as a substance of no safety concern at current intake levels

when used as a flavoring agent.[1][6]
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The physical and chemical characteristics of 3,4-Dimethylthiophene are crucial for its

application and handling. It presents as a colorless to pale yellow liquid and is practically

insoluble in water.[1][2][3]

Table 1: Physicochemical Properties of 3,4-Dimethylthiophene

Property Value Source

Molecular Formula C₆H₈S [1][2]

Molecular Weight 112.19 g/mol [1]

CAS Number 632-15-5 [2][6]

Appearance Colorless to pale yellow liquid [1][2]

Boiling Point
144.0 to 146.0 °C (@ 760 mm

Hg)
[1][3]

Density
1.002 to 1.008 g/cm³ (@ 20

°C)
[1][3]

Refractive Index 1.517 to 1.523 (@ 20 °C) [1][3]

Flash Point 26.67 °C (80.00 °F) [3]

Solubility Practically insoluble in water [1][2]

Table 2: Sensory Profile and Regulatory Information
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Parameter Description Source

FEMA Flavor Profile Baked Onion [1][6]

Odor Description Savory roasted onion [1][2][3]

FEMA Number 4645 [1][6]

JECFA Number 2110 [1][6]

JECFA Evaluation (2012)

No safety concern at current

levels of intake when used as

a flavouring agent.

[1]

FDA Status
Approved as a Flavoring Agent

or Adjuvant
[1]

Synthesis and Manufacturing
The synthesis of 3,4-substituted thiophenes can be achieved through various organic chemistry

routes. A primary method involves the construction of the thiophene ring with the desired

substituents already in place.[7] The Paal-Knorr synthesis is a foundational method for

preparing 3,4-dialkylthiophenes from 1,4-dicarbonyl compounds.[7]

Experimental Protocol: Paal-Knorr Synthesis of 3,4-
Dimethylthiophene
This protocol is a representative example of a Paal-Knorr thiophene synthesis.[7]

Materials:

3,4-Dimethyl-2,5-hexanedione (1,4-dicarbonyl precursor)

Phosphorus pentasulfide (P₄S₁₀)

Toluene (solvent)

Saturated aqueous sodium bicarbonate solution

Ethyl acetate (for extraction)
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Anhydrous sodium sulfate

Procedure:

In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add 3,4-

dimethyl-2,5-hexanedione (1.0 eq).

Add phosphorus pentasulfide (0.5 eq) and toluene.

Heat the reaction mixture to reflux with vigorous stirring.

Monitor the reaction progress using thin-layer chromatography (TLC).

Once the starting material is consumed, cool the reaction mixture to room temperature.

Carefully quench the reaction by slowly adding a saturated aqueous solution of sodium

bicarbonate until gas evolution ceases.

Extract the aqueous layer with ethyl acetate (3 x 50 mL).

Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under

reduced pressure.

Purify the crude product by column chromatography on silica gel to obtain pure 3,4-
dimethylthiophene.[7]
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Workflow for Paal-Knorr Synthesis of 3,4-Dimethylthiophene

Reaction Setup
Workup

Purification

Reactants:
3,4-Dimethyl-2,5-hexanedione

Phosphorus Pentasulfide
Toluene (Solvent)

Heat to Reflux
(Monitor by TLC) Cool to RT Quench

(aq. NaHCO₃)
Extract

(Ethyl Acetate)
Dry Organic Layer

(Na₂SO₄) Concentrate Column Chromatography Pure
3,4-Dimethylthiophene
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General Workflow for GC-MS Analysis of a Flavor Compound

Sample Preparation
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A Typical Sensory Evaluation Process
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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